Cas no 1780714-55-7 (1-Tert-Butyl 3-methyl 4,4-difluoropyrrolidine-1,3-dicarboxylate)

1-Tert-Butyl 3-methyl 4,4-difluoropyrrolidine-1,3-dicarboxylate is a fluorinated pyrrolidine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. The presence of difluorine substitution enhances its utility in medicinal chemistry, particularly in the development of bioactive molecules with improved metabolic stability and binding affinity. The tert-butyl and methyl ester groups provide selective reactivity, facilitating further functionalization under mild conditions. This compound is particularly valuable in the synthesis of protease inhibitors and other fluorinated scaffolds. Its high purity and well-defined stereochemistry make it a reliable building block for complex molecular architectures. Suitable for use under inert conditions, it is typically handled in controlled environments to preserve stability.

1-Tert-Butyl 3-methyl 4,4-difluoropyrrolidine-1,3-dicarboxylate structure

1780714-55-7 structure

Product Name:1-Tert-Butyl 3-methyl 4,4-difluoropyrrolidine-1,3-dicarboxylate

CAS No:1780714-55-7

MF:C₁₁H₁₇F₂NO₄

MW:265.253790616989

CID:4823282

Update Time:2025-10-19

1-Tert-Butyl 3-methyl 4,4-difluoropyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- 1-tert-Butyl 3-methyl 4,4-difluoropyrrolidine-1,3-dicarboxylate
- 1-Tert-Butyl 3-methyl 4,4-difluoropyrrolidine-1,3-dicarboxylate
- Inchi： 1S/C11H17F2NO4/c1-10(2,3)18-9(16)14-5-7(8(15)17-4)11(12,13)6-14/h7H,5-6H2,1-4H3
- InChI Key： OGUPYPRHBKGESK-UHFFFAOYSA-N
- SMILES： FC1(CN(C(=O)OC(C)(C)C)CC1C(=O)OC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 351
XLogP3: 1.4
Topological Polar Surface Area: 55.8

1-Tert-Butyl 3-methyl 4,4-difluoropyrrolidine-1,3-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM511369-1g	1-tert-Butyl 3-methyl 4,4-difluoropyrrolidine-1,3-dicarboxylate	1780714-55-7	98%	1g	$755	2023-01-01
Alichem	A109008761-1g	1-tert-Butyl 3-methyl 4,4-difluoropyrrolidine-1,3-dicarboxylate	1780714-55-7	97%	1g	$2,050.20	2022-04-02
Alichem	A109008761-5g	1-tert-Butyl 3-methyl 4,4-difluoropyrrolidine-1,3-dicarboxylate	1780714-55-7	97%	5g	$5,018.30	2022-04-02